Cas no 145612-59-5 (N-Boc-DL-serine Benzyl Ester)

• Product Name: N-Boc-DL-serine Benzyl Ester
• CAS No: 145612-59-5
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• MDL: MFCD00190831
• CID: 5190191
• Update Time: 2025-10-28

N-Boc-DL-serine Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Boc-DL-serine Benzyl Ester
• Boc-DL-Serine Benzyl Ester

• MDL： MFCD00190831
• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-12(9-17)13(18)20-10-11-7-5-4-6-8-11/h4-8,12,17H,9-10H2,1-3H3,(H,16,19)/t12-/m0/s1
• InChI Key： BQADRZHPZVQGCW-LBPRGKRZSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@H](CO)NC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-DL-serine Benzyl Ester

Introduction to N-Boc-DL-serine Benzyl Ester (CAS No. 145612-59-5)

N-Boc-DL-serine Benzyl Ester, with the chemical formula C₁₆H₂₃NO₄ and CAS number 145612-59-5, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This compound serves as a crucial intermediate in the synthesis of various peptide-based drugs and has garnered considerable attention due to its versatile applications in medicinal chemistry.

The structure of N-Boc-DL-serine Benzyl Ester features a protected amino group (Boc) and a benzyl ester side chain, which enhances its stability and reactivity in synthetic protocols. The presence of these functional groups makes it an invaluable building block for constructing more complex molecular architectures, particularly in the development of protease inhibitors and other enzyme-targeted therapeutics.

In recent years, the demand for high-quality intermediates like N-Boc-DL-serine Benzyl Ester has surged, driven by advancements in drug discovery technologies. The compound's role in facilitating the synthesis of peptidomimetics and cyclic peptides has been particularly noteworthy. These peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties, making them attractive candidates for clinical development.

One of the most compelling aspects of N-Boc-DL-serine Benzyl Ester is its application in the synthesis of biologics. The ability to efficiently incorporate this intermediate into larger molecules has streamlined the production process for several therapeutic agents. For instance, it has been instrumental in the development of treatments for neurological disorders, where precise control over peptide structure is essential for efficacy.

The benzyl ester group in N-Boc-DL-serine Benzyl Ester also plays a critical role in protecting the amino acid during synthetic reactions. This protection allows for selective modification at other sites within the molecule without affecting the serine residue. Such selectivity is crucial in multi-step syntheses, where maintaining functional group integrity is paramount.

Recent studies have highlighted the compound's utility in the design of novel antibiotics. The structural motif present in N-Boc-DL-serine Benzyl Ester has been leveraged to create derivatives with enhanced antimicrobial properties. These derivatives exhibit promising activity against resistant bacterial strains, underscoring the importance of this intermediate in addressing global health challenges.

The versatility of N-Boc-DL-serine Benzyl Ester extends to its use in peptide coupling reactions. The Boc-protected amino group facilitates efficient coupling with carboxylic acid derivatives under standard conditions, while the benzyl ester side chain remains intact until further deprotection steps are required. This characteristic makes it an ideal candidate for solid-phase peptide synthesis (SPPS), a widely used methodology in peptide drug development.

In addition to its pharmaceutical applications, N-Boc-DL-serine Benzyl Ester has found utility in research settings as a tool compound for studying enzyme mechanisms. Its incorporation into substrate analogs allows researchers to probe the catalytic activity and specificity of serine proteases. Such studies contribute valuable insights into enzyme function, which can inform the design of more effective inhibitors.

The synthetic pathways involving N-Boc-DL-serine Benzyl Ester have been optimized to enhance yield and purity, reflecting its commercial significance. Advanced purification techniques, such as column chromatography and recrystallization, ensure that researchers receive high-quality material suitable for sensitive applications. This commitment to quality underscores the compound's importance in both academic and industrial settings.

The future prospects for N-Boc-DL-serine Benzyl Ester are bright, with ongoing research exploring new synthetic applications and therapeutic uses. As drug discovery continues to evolve, this compound is expected to remain a cornerstone of peptide chemistry, enabling innovative approaches to treating complex diseases.